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Compound of Interest

Compound Name: α-Farnesene-d6

Cat. No.: B1144596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for α-Farnesene-d6,

tailored for professionals in research and development. The information is compiled from

various safety data sheets and chemical databases. Given that a specific Material Safety Data

Sheet (MSDS) for the deuterated form (d6) is not readily available, this document extrapolates

data from the non-deuterated α-Farnesene, as the safety and handling protocols are

anticipated to be nearly identical due to their structural similarity.

Core Chemical and Physical Properties
α-Farnesene-d6 is a deuterated form of α-Farnesene, a naturally occurring sesquiterpene. The

deuteration makes it a valuable internal standard for analytical and metabolic studies.
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Property Value Source

Chemical Formula C₁₅D₆H₁₈ [1][2][3]

Molecular Weight 210.39 g/mol [1][2]

CAS Number 162189-16-4 [1][2][3]

Appearance
Colorless to slightly yellow, oily

liquid
[4]

Odor Slight, fresh, green, flowery [4]

Purity >95% [2]

Molecular Weight (non-

deuterated)
204.35 g/mol [5][6][7]

Molecular Formula (non-

deuterated)
C₁₅H₂₄ [1][5][6][8]

CAS Number (non-deuterated,

(E,E)-isomer)
502-61-4 [1][4][7][8]

Hazard Identification and Safety Precautions
α-Farnesene is classified as a flammable liquid and may cause skin and eye irritation.

Prolonged exposure can lead to more severe health effects.
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Hazard Class GHS Classification Precautionary Statements

Flammability Flammable Liquid

Keep away from heat, sparks,

open flames, and hot surfaces.

Use explosion-proof electrical

equipment.[9]

Health Hazards

Skin Irritant, Eye Irritant, May

be fatal if swallowed and

enters airways, May cause an

allergic skin reaction.[4][9][10]

[11][12]

Wear protective gloves,

protective clothing, eye

protection, and face protection.

Avoid breathing vapors. Wash

hands thoroughly after

handling. Do not eat, drink or

smoke when using this

product.[9][11]

Environmental Hazards

Very toxic to aquatic life with

long lasting effects.[4][10][11]

[12]

Avoid release to the

environment. Collect spillage.

[4][11]

Personal Protective Equipment (PPE) Workflow

Personal Protective Equipment (PPE)

Lab Coat

End
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Caption: Recommended Personal Protective Equipment for handling α-Farnesene-d6.

Experimental Protocols
Safe Handling and Storage
Objective: To outline the necessary precautions for the safe handling and storage of α-
Farnesene-d6 in a laboratory setting.

Methodology:

Ventilation: Always handle α-Farnesene-d6 in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[9]

Ignition Sources: Keep the compound away from all sources of ignition, including open

flames, sparks, and hot surfaces.[13] Use only non-sparking tools when handling containers.

[13]

Personal Protective Equipment: Wear appropriate PPE, including a lab coat, chemical-

resistant gloves (e.g., nitrile), and safety goggles.[9]

Hygiene: Avoid contact with skin and eyes.[9] Do not eat, drink, or smoke in areas where the

chemical is handled.[4][11] Wash hands thoroughly after handling.[9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[9] Protect

from heat and light.[9]

Accidental Release Measures
Objective: To provide a clear protocol for responding to accidental spills of α-Farnesene-d6.

Methodology:

Ensure Safety: Immediately remove all sources of ignition from the spill area.[13] Ensure

adequate ventilation.
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Containment: For small spills, absorb the liquid with an inert material such as sand, earth, or

vermiculite.[4][9] For large spills, dike the area to prevent further spreading.[4]

Cleanup: Carefully collect the absorbed material into a suitable, labeled container for

disposal.[9]

Decontamination: Clean the spill area thoroughly with soap and water.

Environmental Protection: Prevent the spill from entering drains or waterways.[9] If a

significant spill occurs, notify the relevant environmental authorities.[4]

First Aid Procedures
Objective: To detail the immediate first aid response in case of exposure to α-Farnesene-d6.

Methodology:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[9]

Skin Contact: Remove contaminated clothing immediately. Wash the affected skin area with

plenty of soap and water. If skin irritation or a rash occurs, seek medical advice.[4][9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[9]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Seek immediate medical

attention and show the safety data sheet or product label.[9]

First Aid Decision Pathway
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Caption: First aid response pathway for different types of exposure to α-Farnesene-d6.

Toxicological and Ecotoxicological Information
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Endpoint Result Species Source

Acute Oral Toxicity Virtually nontoxic Not specified [4]

Acute Dermal Toxicity Virtually nontoxic Not specified [4]

Acute Inhalation

Toxicity
Virtually nontoxic Not specified [4]

Skin

Corrosion/Irritation
Non-irritant Rabbit [4]

Serious Eye

Damage/Irritation
Non-irritant Rabbit [4]

Skin Sensitization
May cause an allergic

skin reaction
Not specified [4]

Aspiration Hazard

May be fatal if

swallowed and enters

airways

Not specified [4]

Aquatic Toxicity

(Acute)
EC50 (48h) 0.11 mg/l Daphnia magna [4]

This technical guide is intended for informational purposes for qualified professionals. Always

refer to the most current and specific Safety Data Sheet provided by the supplier before

handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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